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Compound of Interest

1-(2,6-Dihydroxyphenyl)butan-1-
Compound Name:
one

Cat. No.: B12874996

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and biological
properties of 1-(2,6-Dihydroxyphenyl)butan-1-one, a naturally occurring phenolic compound
with significant antimicrobial activity. This document details its physicochemical characteristics,
synthesis protocols, and methods for evaluating its biological effects, making it a valuable
resource for researchers in natural product chemistry, microbiology, and drug discovery.

Physicochemical Properties

1-(2,6-Dihydroxyphenyl)butan-1-one, a derivative of resorcinol, possesses a molecular
structure conducive to biological activity. Its key quantitative data are summarized in the table
below, calculated from its molecular formula.

Property Value

Molecular Formula C10H1203

Molecular Weight 180.20 g/mol

Monoisotopic Mass 180.078644 u

Elemental Composition C: 66.65%, H: 6.71%, O: 26.63%
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Synthesis and Isolation

1-(2,6-Dihydroxyphenyl)butan-1-one has been isolated from natural sources, including the
endophytic fungus Nodulisporium sp., and plants such as Acacia confusa and Erica arborea.[1]
[2] For research and development purposes, a reliable synthetic route is crucial.

Experimental Protocol: Chemical Synthesis

The synthesis of 1-(2,6-Dihydroxyphenyl)butan-1-one can be achieved through a two-step
process starting from 2-hydroxy-6-methoxybenzaldehyde.

Step 1: Synthesis of 1-(2-hydroxy-6-methoxyphenyl)butanone

To a solution of 1-(2-hydroxy-6-methoxyphenyl)butanol (0.35 mmol) in anhydrous
dichloromethane (10.0 mL), add Pyridinium chlorochromate (PCC) (0.35 mmol).

Stir the mixture at room temperature for 2 hours.

Monitor the reaction completion by thin-layer chromatography.

Upon completion, filter the reaction mixture and concentrate it under reduced pressure to
yield 1-(2-hydroxy-6-methoxyphenyl)butanone.

Step 2: Synthesis of 1-(2,6-Dihydroxyphenyl)butan-1-one

» Dissolve 1-(2-hydroxy-6-methoxyphenyl)butanone (0.2 mmol) in dry dichloromethane (2.0
mL) under an argon atmosphere in an oven-dried two-necked flask.

e Cool the solution to 0°C using an ice-water bath.

¢ Add boron tribromide (BBrs) (0.6 mmol) dropwise to the solution.

o Stir the reaction mixture at 0°C for 10 hours.

o After 10 hours, warm the solution to room temperature.

 Dilute the reaction mixture with dichloromethane (10 mL) and pour it into ice water.
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+ Separate the organic layer, wash with water, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to obtain 1-(2,6-Dihydroxyphenyl)butan-1-one.

Step 1: Oxidation

F—(Z-hydroxy-6-methoxyphenyl)butarj‘

PCC in CH2CI2

Stir 2h at RT

1-(2-hydroxy-6-methoxyphenyl)butanone

Step 2: Demethylation

1-(2-hydroxy-6-methoxyphenyl)butanone

Add at 0°C

BBr3 in dry CH2CI2

Stir 10h at 0°C

1-(2,6-Dihydroxyphenyl)butan-1-one

Click to download full resolution via product page

Caption: Chemical synthesis workflow for 1-(2,6-Dihydroxyphenyl)butan-1-one.
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Biological Activity and Mechanism of Action

1-(2,6-Dihydroxyphenyl)butan-1-one has demonstrated broad-spectrum antimicrobial activity
against various pathogenic bacteria and fungi. As a phenolic compound, its antimicrobial
effects are believed to stem from multiple mechanisms of action that disrupt microbial cellular
integrity and function.

The proposed antimicrobial mechanisms for phenolic compounds like 1-(2,6-
Dihydroxyphenyl)butan-1-one include:

o Cell Membrane Disruption: The lipophilic nature of the butanoyl chain facilitates insertion into
the bacterial cell membrane, altering its fluidity and permeability. The hydroxyl groups can
form hydrogen bonds with membrane components, further destabilizing the structure.

o Enzyme Inhibition: Phenolic compounds are known to inhibit microbial enzymes by binding
to their active sites or by denaturing the protein structure.

« Interference with Nucleic Acids: These compounds can intercalate with DNA or inhibit
enzymes involved in DNA replication and transcription.

e Protein Synthesis Inhibition: They may interfere with ribosome function, leading to the
cessation of protein synthesis.

o Metal lon Chelation: The hydroxyl groups can chelate essential metal ions required for
microbial enzymatic activity.

1-(2,6-Dihydroxyphenyl)butan-1-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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